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Compound of Interest

N-Methyl-2-
Compound Name: (phenyilthio)ethanamine
hydrochloride
CAS No.: 114458-72-9
Cat. No.: B2866283

Get Quote

\ J

Compound Identity:

IUPAC Name:N-Methyl-2-(phenylthio)ethan-1-amine hydrochloride
¢ Molecular Formula: C

H
NS - HCI

¢ Molecular Weight: 203.73 g/mol (Salt); 167.27 g/mol (Free Base)
¢ Structural Class: Aryl alkyl thioether amine

¢ Solubility: Highly soluble in water, methanol, DMSO; sparingly soluble in non-polar organics
(DCM, Hexanes).
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Structural Elucidation Logic

The characterization of this molecule relies on confirming three distinct domains: the aromatic
phenylthio group, the ethylene linker, and the N-methyl ammonium terminus. The following
workflow illustrates the logical dependencies between spectral methods and structural

confirmation.
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Figure 1: Integrated spectroscopic workflow for structural verification.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Experimental Protocol

Sample Preparation:
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e Solvent Selection: Dissolve 10-15 mg of the hydrochloride salt in 0.6 mL of DMSO-d

orD

O. DMSO-d

is preferred to observe exchangeable protons (NH

), whereas D

O provides a cleaner baseline for the aliphatic region but eliminates the NH signal.

o Reference: Calibrate chemical shifts (

) relative to residual solvent peaks (DMSO:
2.50,

39.5; D

O: HDO

4.79).

H NMR Data Analysis (400 MHz, DMSO-d )

The proton spectrum is characterized by a distinct aromatic multiplet and a coupled aliphatic
system. The N-methyl group appears as a singlet (or broad triplet if coupling to NH is resolved).
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position
significantly
compared to

the free base.

Characteristic

diagnostic
N-CH 260-2.65  Singlet 3H N-CH g

peak for N-

methylation.

C NMR Data Analysis (100 MHz, DMSO-d )

The carbon spectrum confirms the backbone. Note that the C-S carbon is significantly
deshielded relative to C-N in the free base, but salt formation affects the C-N shift.
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Shift (
Position Assignment Notes
» PpmM)
Quaternary carbon;
Ar-C (ipso) 134.5 Ph-C-S typically lower
intensity.
Ar-C 129.5 meta-Ph
Ar-C 127.8 ortho-Ph
Ar-C 126.5 para-Ph
N-CH 478 -CH Shift confirms
' N secondary amine sal.
N-CH 325 N-CH
Upfield of N-CH
S-CH due to lower
S-CH 29.8 electronegativity of S

vs N

Infrared Spectroscopy (FT-IR)

Method: KBr Pellet or ATR (Attenuated Total Reflectance) on solid HCI salt.
The IR spectrum is dominated by the ammonium salt features and the aromatic ring.
e 2700 — 3000 cm

(Broad, Strong): N-H stretching vibration of the secondary amine hydrochloride (R
NH

). This broad band often obscures the C-H stretching region.
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e 1580 & 1480 cm

(Medium): Aromatic C=C ring stretches.

e 1440 cm

(Medium): CH
scissoring/bending.

e 735&690 cm

(Strong): C-H out-of-plane bending (oop) characteristic of a monosubstituted benzene ring.

e ~600 - 700 cm
(Weak): C-S stretching vibration (often difficult to identify definitively in complex fingerprints).

Mass Spectrometry (MS)
Fragmentation Pathway

Mass spectrometry (ESI or EIl) provides definitive proof of the N-methyl and Phenylthio
fragments.

ESI-MS (Positive Mode):
e [M+H]
: m/z 168.1 (Base Peak).
e |sotope Pattern: The presence of

S (4.2% natural abundance) will result in an [M+H+2] peak at m/z 170.1 with approximately
4-5% intensity relative to the parent ion.

EI-MS (70 eV) - Fragmentation Logic: The molecule undergoes characteristic

-cleavage adjacent to the nitrogen atom.
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Figure 2: Primary fragmentation pathways in Electron Impact (ElI) Mass Spectrometry.
e m/z 44: The base peak in El, corresponding to the N-methylmethaniminium ion (
). This confirms the N-methyl-ethyl amine substructure.
e m/z109: [C
H
S]
fragment, confirming the phenylthio moiety.
e m/z135:[C
H
S-CH=CH

]

, formed via McLafferty-like rearrangement or loss of amine.

Synthesis & Purity Verification (Context)
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To ensure the spectroscopic data above is valid, the compound must be synthesized with high

specificity. A common route involves the nucleophilic substitution of thiophenol on 2-chloro-N-

methylethanamine or the ring opening of N-methylaziridine (less common due to toxicity).

Purity Check Protocol:

HPLC: C18 Column, Gradient 5-95% ACN/Water (0.1% TFA). Target retention time will be
slightly longer than the primary amine analog due to the methyl group.

Elemental Analysis:
o Calc for C

H
NS-HCI: C, 53.06; H, 6.93; N, 6.88; S, 15.74.

o Acceptance: £0.4%.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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